Cas no 159559-71-4 (7-Hydroxy-PIPAT)
7-Hydroxy-PIPAT Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthalenol,5,6,7,8-tetrahydro-7-[(3-iodo-2-propen-1-yl)propylamino]-
- 7-HYDROXY-PIPAT MALEATE
- but-2-enedioic acid,7-[3-iodoprop-2-enyl(propyl)amino]-5,6,7,8-tetrahydronaphthalen-2-ol
- (RS)-trans-7-Hydroxy-2-[N-propyl-N-(3'-iodo-2'-propenyl)aMino]tetralinMaleate
- HMS3266L19
- TRANS-7-HYDROXY-PIPAT MALEATE
- TRANS-7-HYDROXY-2-[N-PROPYL-N(3'-IODO-2'-PROPENYL)AMINO]TETRALIN MALEATE
- (RS)-TRANS-7-HYDROXY-2-[N-PROPYL-N-(3'-IODO-2'-PROPENYL)AMINO]TETRALIN MALEATE
- (R,S)-trans-7-Hydroxy-2-(N-propyl-N-(3'-iodo-2'-propenyl)amino)tetralinemaleate
- 7-[(3-Iodoprop-2-en-1-yl)(propyl)amino]-5,6,7,8-tetrahydronaphthalen-2-ol
- DTXSID60861391
- (RS)-TRANS-7-HYDROXY-2-[N-PROPYL-N-(3/'-IODO-2/'-PROPENYL)AMINO]TETRALIN MALEATE
- 159559-71-4
- Q27163315
- PD043610
- 7-[3-iodoprop-2-enyl(propyl)amino]-5,6,7,8-tetrahydronaphthalen-2-ol
- 7-Hydroxy-PIPAT
-
- Inchi: 1S/C16H22INO/c1-2-9-18(10-3-8-17)15-6-4-13-5-7-16(19)12-14(13)11-15/h3,5,7-8,12,15,19H,2,4,6,9-11H2,1H3
- InChI Key: RTMIJLQPWFKAFE-UHFFFAOYSA-N
- SMILES: IC=CCN(CCC)C1CC2C=C(C=CC=2CC1)O
Computed Properties
- Exact Mass: 487.08600
- Monoisotopic Mass: 487.086
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 413
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- Topological Polar Surface Area: 98.1A^2
- XLogP3: 4.4
Experimental Properties
- Density: g/cm3
- Boiling Point: 638°Cat760mmHg
- Flash Point: 339.6°C
- PSA: 98.07000
- LogP: 3.62200
7-Hydroxy-PIPAT Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H953213-10mg |
7-Hydroxy-PIPAT |
159559-71-4 | 10mg |
$201.00 | 2023-05-18 | ||
| TRC | H953213-25mg |
7-Hydroxy-PIPAT |
159559-71-4 | 25mg |
$437.00 | 2023-05-18 | ||
| TRC | H953213-50mg |
7-Hydroxy-PIPAT |
159559-71-4 | 50mg |
$810.00 | 2023-05-18 | ||
| TRC | H953213-100mg |
7-Hydroxy-PIPAT |
159559-71-4 | 100mg |
$1568.00 | 2023-05-18 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci18074-10mg |
7-Hydroxy-PIPAT maleate |
159559-71-4 | 98% | 10mg |
¥1540.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci18074-50mg |
7-Hydroxy-PIPAT maleate |
159559-71-4 | 98% | 50mg |
¥5999.00 | 2023-09-09 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-361088-5 mg |
7-Hydroxy-PIPAT maleate, |
159559-71-4 | 98% | 5mg |
¥1,482.00 | 2023-07-11 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-361088A-50 mg |
7-Hydroxy-PIPAT maleate, |
159559-71-4 | 98% | 50mg |
¥5,039.00 | 2023-07-11 | |
| TRC | H953213-500mg |
7-Hydroxy-PIPAT |
159559-71-4 | 500mg |
$ 7600.00 | 2023-09-07 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-361088-5mg |
7-Hydroxy-PIPAT maleate, |
159559-71-4 | 98% | 5mg |
¥1482.00 | 2023-09-05 |
7-Hydroxy-PIPAT Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
Additional information on 7-Hydroxy-PIPAT
Professional Introduction to 7-Hydroxy-PIPAT (CAS No. 159559-71-4)
7-Hydroxy-PIPAT, with the chemical name 7-Hydroxy-1,6-pimeloyl-1,3,5-triazinane, is a compound of significant interest in the field of chemical and biomedical research. This compound, identified by its CAS number CAS No. 159559-71-4, has garnered attention due to its unique structural properties and potential applications in various scientific domains. The detailed exploration of this molecule not only sheds light on its chemical characteristics but also highlights its relevance in contemporary research, particularly in the realms of drug discovery and molecular biology.
The molecular structure of 7-Hydroxy-PIPAT consists of a triazine core substituted with hydroxyl and pimeloyl groups, which endows it with distinct reactivity and binding capabilities. This structural motif is particularly noteworthy as it mimics natural biomolecules, making it a valuable scaffold for designing novel bioactive compounds. The presence of the hydroxyl group in particular introduces a site for further functionalization, enabling the synthesis of derivatives with tailored properties for specific applications.
In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways relevant to human health and disease. 7-Hydroxy-PIPAT has emerged as a promising candidate in this area due to its ability to interact with various biological targets. Studies have demonstrated its potential in inhibiting certain enzymes and receptors involved in inflammatory responses and cellular signaling. These interactions are critical for understanding the compound's mechanism of action and its potential therapeutic applications.
One of the most intriguing aspects of 7-Hydroxy-PIPAT is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged its structural framework to develop libraries of derivatives that exhibit enhanced bioactivity. For instance, modifications at the hydroxyl and pimeloyl positions have led to compounds with improved solubility and selectivity, making them more suitable for clinical use. These advancements underscore the importance of CAS No. 159559-71-4 as a key intermediate in medicinal chemistry.
The synthesis of 7-Hydroxy-PIPAT involves multi-step organic reactions that highlight the compound's synthetic versatility. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the triazine core. Subsequent functionalization steps introduce the hydroxyl and pimeloyl groups, each step requiring careful optimization to ensure high yield and purity. The synthetic pathways developed for this compound serve as valuable tools for training new generations of chemists and researchers.
The pharmacological profile of 7-Hydroxy-PIPAT has been extensively studied in preclinical models. Initial investigations revealed its ability to modulate pathways associated with neurodegenerative diseases, making it a candidate for further development into therapeutic agents. Additionally, its interaction with bacterial enzymes has opened avenues for exploring its antimicrobial properties. These findings are particularly relevant in an era where antibiotic resistance is becoming increasingly prevalent, necessitating the discovery of novel antimicrobial agents.
The computational modeling of 7-Hydroxy-PIPAT has also played a crucial role in understanding its behavior at the molecular level. Advanced computational techniques allow researchers to predict how this compound interacts with biological targets, providing insights into its potential efficacy and side effects. These simulations are complemented by experimental validation, creating a robust framework for drug development based on rational design principles.
The future prospects for CAS No. 159559-71-4 are vast, with ongoing research exploring new synthetic routes and applications. The compound's versatility as a scaffold for drug discovery makes it an invaluable asset in the pharmaceutical industry. As our understanding of biological systems continues to evolve, so too will the applications of molecules like 7-Hydroxy-PIPAT. Its potential to address unmet medical needs positions it as a cornerstone in modern medicinal chemistry.
In conclusion, 7-Hydroxy-PIPAT, identified by its CAS number CAS No. 159559-71-4, represents a significant advancement in chemical research with far-reaching implications for biomedical applications. Its unique structure, synthetic accessibility, and pharmacological profile make it a compelling subject for further investigation. As research progresses, we can anticipate even more innovative uses for this compound, solidifying its role as a key player in the development of next-generation therapeutics.
159559-71-4 (7-Hydroxy-PIPAT) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)